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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B133300 Get Quote

An In-depth Technical Guide on the Core
Physicochemical Properties of N-Methyl-2-
pyrrolidone (NMP) for Researchers, Scientists, and
Drug Development Professionals
Introduction

N-Methyl-2-pyrrolidone (NMP) is a versatile organic solvent widely utilized across various

scientific and industrial sectors, including pharmaceuticals, electronics, and petrochemicals. Its

adoption in drug development and manufacturing processes is primarily due to its high

solvency for a broad spectrum of compounds and its miscibility with water and other organic

solvents. A thorough understanding of its fundamental physicochemical properties—namely its

boiling point, melting point, and density—is paramount for its effective and safe application in

research and development. This guide provides a detailed overview of these critical

parameters, including the methodologies for their determination.

Core Physicochemical Data of NMP
The essential physical properties of N-Methyl-2-pyrrolidone are summarized in the table below.

These values represent the typical physical characteristics of NMP under standard conditions

and are crucial for designing, modeling, and scaling up chemical processes.
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Property Value Units Conditions

Boiling Point 202 to 204 °C

At standard

atmospheric pressure

(101.325 kPa)[1][2]

Melting Point -24 °C [1][3][4]

Density 1.028 g/cm³ At 25 °C[1][4]

Experimental Protocols for Property Determination
The accurate determination of the boiling point, melting point, and density of chemical

substances like NMP relies on standardized experimental protocols. The most widely

recognized and accepted methods are those published by organizations such as the

Organisation for Economic Co-operation and Development (OECD) and ASTM International.

These guidelines ensure reproducibility and comparability of data across different laboratories.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For standardization, this is typically measured at standard atmospheric pressure

(101.325 kPa).

OECD Guideline 103: Boiling Point This guideline describes several methods for the

determination of the boiling point of liquids that do not undergo chemical decomposition below

their boiling point.[5][6] Common methods include:

Ebulliometer Method: This is a very accurate method that measures the boiling point by

determining the temperature at which the liquid and its vapor are in equilibrium.

Dynamic Method: This method involves measuring the vapor pressure of the substance as a

function of temperature. The boiling point is the temperature at which the vapor pressure

reaches standard atmospheric pressure.

Distillation Method: This method determines the boiling range of a liquid by distillation.[7] For

a pure substance like NMP, the boiling point is the constant temperature observed during

distillation.
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Siwoloboff Method: A small-scale method where a sample is heated in a tube along with an

inverted capillary tube. The boiling point is the temperature at which a continuous stream of

bubbles emerges from the capillary.[8]

ASTM D2887: Boiling Range Distribution of Petroleum Fractions by Gas Chromatography

While originally designed for petroleum fractions, this gas chromatography method can be

adapted to determine the boiling point of pure substances by correlating retention time with the

boiling points of known standards.[9]

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

OECD Guideline 102: Melting Point / Melting Range This guideline outlines several techniques

for determining the melting point.[10][11] The choice of method depends on the physical

characteristics of the substance.

Capillary Tube Method: A small amount of the powdered substance is packed into a capillary

tube and heated in a controlled manner in a liquid bath or a metal block. The temperatures at

which melting begins and is complete are recorded as the melting range.[12][13]

Hot Stage Microscopy: This method uses a microscope with a heated stage to visually

observe the melting process of a small sample.

Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These

thermal analysis techniques measure the heat flow to or from a sample as a function of

temperature. The melting point is identified as the peak of the endothermic transition.

ASTM E324: Standard Test Method for Relative Initial and Final Melting Points and the Melting

Range of Organic Chemicals This standard specifically covers the determination of the melting

range of organic chemicals using the capillary tube method.[1]

Determination of Density
Density is the mass of a substance per unit of volume. For liquids, it is temperature-dependent

and is typically reported at a specific temperature, commonly 20 or 25 °C.
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OECD Guideline 109: Density of Liquids and Solids This guideline provides several methods

for determining the density of liquids.[14][15]

Hydrometer: A weighted, graduated glass float is placed in the liquid, and the density is read

directly from the scale at the point where the liquid surface meets the stem.

Pycnometer Method: A pycnometer, a flask of a precisely known volume, is weighed empty,

then filled with the liquid, and weighed again. The density is calculated from the mass of the

liquid and the volume of the pycnometer.

Oscillating Densimeter (U-tube method): A U-shaped tube is filled with the liquid and

subjected to electronic oscillation. The density is determined from the oscillation frequency.

ASTM D4052: Standard Test Method for Density, Relative Density, and API Gravity of Liquids

by Digital Density Meter This method covers the determination of density and relative density of

liquids using a digital density meter that employs the oscillating U-tube principle.[16]

Logical Relationship of Physicochemical Properties
The boiling point, melting point, and density of a substance like NMP are fundamentally

interconnected through its molecular structure and the resulting intermolecular forces. The

following diagram illustrates this logical relationship.
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Logical Interrelation of NMP's Physical Properties

Molecular Characteristics

Macroscopic Physical Properties

Molecular Structure
(Polar Aprotic, Lactam Ring)

Intermolecular Forces
(Dipole-Dipole)

Density (>1 g/cm³)

Efficient packing in liquid state

High Boiling Point (~202°C)

Strong forces require more energy to overcome

Low Melting Point (~-24°C)

Irregular packing in solid state

Molecular Weight
(99.13 g/mol)

Higher mass requires more energy to vaporize

Click to download full resolution via product page

Caption: Interrelation of NMP's molecular characteristics and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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